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Compound of Interest

Compound Name: Lck Inhibitor III

Cat. No.: B12401776 Get Quote

Technical Support Center: Lck Inhibitor III
This guide provides technical information and troubleshooting advice for the preparation and

long-term use of Lck Inhibitor III stock solutions. The information herein pertains to Lck
Inhibitor III, CAS Number: 1188890-30-3. Researchers should verify the specific inhibitor they

are using, as different "Lck Inhibitor" compounds possess distinct chemical properties.

Frequently Asked Questions (FAQs)
Q1: What is the recommended solvent for dissolving Lck Inhibitor III?

A1: Lck Inhibitor III is soluble in dimethyl sulfoxide (DMSO).[1][2] For in vivo experiments,

further dilution into aqueous solutions containing co-solvents like PEG300 and Tween-80 or

into corn oil is recommended.[1][2]

Q2: What are the recommended storage conditions for Lck Inhibitor III stock solutions?

A2: For long-term use, it is advised to aliquot the DMSO stock solution into single-use volumes

and store them at -20°C or -80°C.[1] This practice helps to minimize degradation resulting from

repeated freeze-thaw cycles. The solid form of the inhibitor should be stored at 2-8°C.

Q3: How long can I store the Lck Inhibitor III stock solution?

A3: When stored at -20°C, the stock solution is stable for up to one year. For storage at -80°C,

the stability extends to two years.[1] One supplier suggests that stock solutions are stable for
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up to 6 months at -20°C.

Q4: Can I sonicate or heat the solution if the compound does not dissolve completely?

A4: Yes, if precipitation or phase separation is observed during the preparation of the solution,

gentle heating and/or sonication can be used to facilitate dissolution.[1]

Quantitative Data Summary
For easy reference, the following table summarizes the key quantitative information for Lck
Inhibitor III.

Property Value Source(s)

CAS Number 1188890-30-3 Santa Cruz Biotechnology

Molecular Weight 478.55 g/mol Santa Cruz Biotechnology

Solubility in DMSO 17 mg/mL Sigma-Aldrich

≥ 2.5 mg/mL (in 10% DMSO

formulations)
MedChemExpress[1]

8 mg/mL (use fresh DMSO) Selleck Chemicals[2]

Storage (Solid) 2-8°C Sigma-Aldrich

Storage (Stock Solution)
-20°C for up to 1 year; -80°C

for up to 2 years
MedChemExpress[1]

-20°C for up to 6 months Sigma-Aldrich

Experimental Protocol: Preparing a 10 mM Stock
Solution in DMSO
This protocol details the steps for preparing a 10 mM stock solution of Lck Inhibitor III (MW:

478.55 g/mol ) in DMSO.

Materials:
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Lck Inhibitor III (solid powder)

Anhydrous/molecular sieve-dried DMSO

Sterile microcentrifuge tubes or cryovials

Calibrated balance

Vortex mixer

Pipettes and sterile tips

Procedure:

Equilibration: Allow the vial of solid Lck Inhibitor III to reach room temperature before

opening to prevent condensation of moisture.

Weighing: Accurately weigh out the desired amount of the inhibitor. For example, to prepare

1 mL of a 10 mM stock solution, weigh out 4.79 mg of Lck Inhibitor III.

Dissolution: Add the appropriate volume of fresh, anhydrous DMSO to the solid inhibitor. For

the example above, add 1 mL of DMSO.

Mixing: Vortex the solution thoroughly until the inhibitor is completely dissolved. If necessary,

gentle warming or brief sonication can be applied to aid dissolution.[1]

Aliquoting: Dispense the stock solution into smaller, single-use aliquots in sterile, tightly

sealed tubes. This is crucial to avoid repeated freeze-thaw cycles which can degrade the

compound.

Storage: Store the aliquots at -20°C or -80°C for long-term use.[1]
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Issue Possible Cause Recommended Solution

Precipitate forms in the stock

solution upon storage.

The solution may be

supersaturated, or the storage

temperature may be

fluctuating.

Gently warm the solution and

vortex or sonicate to redissolve

the precipitate before use.[1]

Ensure a stable storage

temperature. Consider

preparing a slightly lower

concentration stock.

Difficulty dissolving the solid

inhibitor.

The DMSO may have

absorbed moisture, reducing

its solvating power.[2] The

concentration may be too high.

Use fresh, anhydrous DMSO.

[2] Try gentle heating or

sonication to aid dissolution.[1]

If the issue persists, prepare a

more dilute stock solution.

Inconsistent experimental

results.

The inhibitor may have

degraded due to improper

storage or multiple freeze-thaw

cycles.

Always use freshly thawed

aliquots for each experiment.

Avoid using a stock solution

that has been repeatedly

frozen and thawed. Prepare a

fresh stock solution if

degradation is suspected.

Visualizing the Workflow
The following diagram illustrates the recommended workflow for preparing and storing Lck
Inhibitor III stock solutions.
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Workflow for Preparing Lck Inhibitor III Stock Solution

Preparation

Storage

Usage

Equilibrate solid Lck Inhibitor III to Room Temperature

Weigh desired amount of Inhibitor

Add fresh, anhydrous DMSO

Vortex/Sonicate to Dissolve

Aliquot into single-use tubes

Solution Prepared

Store at -20°C or -80°C

Thaw a single aliquot for experiment
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Caption: A flowchart outlining the key steps for preparing and storing Lck Inhibitor III stock

solutions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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